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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293 Get Quote

For researchers, scientists, and drug development professionals utilizing the mitotic inhibitor

ON-013100, achieving proper dissolution is critical for experimental accuracy and success.

This technical support center provides a comprehensive guide to address common solubility

challenges, offering detailed protocols and troubleshooting advice in a user-friendly question-

and-answer format.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: What is the recommended solvent for dissolving ON-013100 for in vitro studies?

A1: The recommended solvent for preparing stock solutions of ON-013100 for in vitro use is

dimethyl sulfoxide (DMSO).[1][2] It is soluble in DMSO at a concentration of 25 mg/mL.[1][2]

For optimal results, use fresh, anhydrous DMSO, as absorbed moisture can negatively impact

the solubility of hydrophobic compounds.[3][4]

Q2: I am having difficulty dissolving ON-013100 in DMSO. What can I do?

A2: If you are experiencing issues with dissolving ON-013100 in DMSO, please consider the

following troubleshooting steps:

Sonication: The use of an ultrasonic bath is recommended to aid dissolution.[1][2] Sonicating

the solution for a period can help break down compound aggregates and facilitate

solubilization.
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Gentle Warming: Gently warming the solution can also help. However, it is crucial to monitor

the temperature to avoid compound degradation.

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Purity of DMSO: As mentioned, the presence of water in DMSO can reduce solubility. Using

a fresh, high-purity, anhydrous grade of DMSO is crucial.[3][4]

Q3: One of my suppliers lists ON-013100 as insoluble in DMSO. Why is there conflicting

information?

A3: While most suppliers report a solubility of 25 mg/mL in DMSO, it's possible that variations

in the supplied material's crystalline form or purity could affect its solubility. If you encounter a

batch with poor DMSO solubility, vigorous sonication and gentle warming are the first

recommended steps. If the issue persists, contacting the supplier's technical support with the

specific batch number is advised.

Q4: My ON-013100 precipitates when I dilute my DMSO stock solution into an aqueous buffer

for my assay. What is happening and how can I fix it?

A4: This is a common issue for many small molecule inhibitors that are highly soluble in DMSO

but have low aqueous solubility. The abrupt change in solvent polarity causes the compound to

precipitate. Here are some strategies to prevent this:

Step-wise Dilution: Avoid adding a small volume of a highly concentrated DMSO stock

directly into a large volume of aqueous media. Instead, perform serial dilutions in your

culture medium or buffer.[5]

Lower Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is

as low as possible (ideally below 0.5%) to minimize both insolubility and potential solvent-

induced cellular toxicity.[5]

Thorough Mixing: Immediately and thoroughly mix the solution after adding the ON-013100
stock to promote dispersion.[5]

Use of Surfactants: In some cases, the addition of a small amount of a biocompatible

surfactant, such as Tween-80, to the aqueous medium can help maintain the compound's
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solubility.

Q5: How should I prepare ON-013100 for in vivo animal studies?

A5: Due to its poor aqueous solubility, ON-013100 requires a specific formulation for in vivo

administration. Two common solvent systems have been reported to achieve a concentration of

1.25 mg/mL.[1][6] Detailed protocols for these formulations are provided in the "Experimental

Protocols" section below. Both methods require the addition of solvents in a specific order and

may require sonication to achieve a clear solution.[1][6]

Data Presentation: Solubility Summary
Solvent/Formulation Concentration Notes

DMSO 25 mg/mL (63.38 mM)
Sonication is recommended for

dissolution.[1][2]

In Vivo Formulation 1 1.25 mg/mL (3.17 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline.

Results in a clear solution.

Sonication is needed.[1]

In Vivo Formulation 2 1.25 mg/mL (3.17 mM)

10% DMSO, 90% (20% SBE-

β-CD in saline). Results in a

suspended solution.

Sonication is needed.[1]

Experimental Protocols
Preparation of 10 mM Stock Solution in DMSO (in vitro)

Preparation: Bring the vial of solid ON-013100 and a sealed bottle of anhydrous DMSO to

room temperature.

Calculation: Calculate the required volume of DMSO to achieve a 10 mM concentration

based on the mass of the compound (Molecular Weight: 394.44 g/mol ).

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing ON-
013100.
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Mixing: Vortex the solution vigorously for several minutes.

Sonication: If undissolved particles are visible, place the vial in a bath sonicator for 10-15

minutes, or until the solution is clear.

Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles

and store at -20°C or -80°C.

Preparation of 1.25 mg/mL Solution for In Vivo
Administration (Formulation 1)
This protocol is for preparing 1 mL of a clear solution.

Prepare a 12.5 mg/mL stock in DMSO: Dissolve the required amount of ON-013100 in

DMSO to make a 12.5 mg/mL stock solution.

Step 1: In a sterile tube, add 400 µL of PEG300.

Step 2: Add 100 µL of the 12.5 mg/mL DMSO stock solution to the PEG300 and mix

thoroughly.

Step 3: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Step 4: Add 450 µL of saline (0.9% w/v NaCl) to bring the final volume to 1 mL.

Final Mixing: Vortex the solution. If it is not completely clear, sonicate until a clear solution is

obtained.[6]
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Initial Components Solution Preparation (1.25 mg/mL)

Final Product
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Stock in DMSO
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Add 100 µL DMSO Stock
& Mix

Add 400 µL PEG300

Add 50 µL Tween-80
& Mix Add 450 µL Saline Vortex & Sonicate

until Clear
1.25 mg/mL Clear Solution

for In Vivo Use
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Caption: Workflow for preparing ON-013100 in vivo formulation.
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Caption: ON-013100 inhibits Cyclin D1 expression in the cell cycle pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. ON-013100 | CDK | TargetMol [targetmol.com]

3. FAQs on Inhibitor Preparation [sigmaaldrich.com]

4. file.selleckchem.com [file.selleckchem.com]

5. benchchem.com [benchchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [ON-013100 Technical Support Center: Troubleshooting
Solubility Issues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677293#on-013100-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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